Cas no 1807241-05-9 (Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate
• CAS No: 1807241-05-9
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5010356
• Update Time: 2025-05-19

Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate

• Inchi： 1S/C13H15NO2S/c1-3-10-11(8-14)9(5-6-12(10)17)7-13(15)16-4-2/h5-6,17H,3-4,7H2,1-2H3
• InChI Key： VFQYVZYSDUZDRS-UHFFFAOYSA-N
• SMILES： SC1=CC=C(CC(=O)OCC)C(C#N)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate

Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate (CAS No. 1807241-05-9): A Comprehensive Overview

Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate, identified by its CAS number 1807241-05-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The presence of multiple functional groups, including a cyano group, an ethyl group, and a thiol group, makes it a versatile molecule for synthetic chemistry and drug development.

The chemical structure of Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate consists of a phenyl ring substituted with a cyano group at the 2-position, an ethyl group at the 3-position, and a thiol group at the 4-position. This arrangement contributes to its unique reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The compound's solubility profile and stability under various conditions are also critical factors that influence its utility in research and industrial applications.

In recent years, Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate has been explored in several cutting-edge research areas. One particularly notable application is in the development of novel pharmaceutical agents. The thiol group, in particular, is known for its ability to participate in disulfide bond formation, which is a crucial mechanism in many biological processes. Researchers have leveraged this property to design molecules that can interact with biological targets in specific ways, potentially leading to new therapeutic strategies.

Another area where Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate has shown promise is in the field of materials science. The compound's ability to undergo various chemical transformations makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For instance, its incorporation into polymers or coatings can enhance their mechanical strength or thermal stability. These advancements are particularly relevant in industries requiring high-performance materials for demanding applications.

The cyano group present in Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate also plays a pivotal role in its reactivity. Cyano groups are known for their nucleophilic character, which allows them to participate in various organic reactions such as nucleophilic substitution and addition reactions. This reactivity has been exploited in synthetic protocols aimed at constructing more complex molecular architectures. By serving as a versatile building block, this compound facilitates the creation of novel compounds with potential biological activity.

Recent studies have also highlighted the importance of Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate in the context of green chemistry initiatives. The compound's synthetic pathways can be optimized to minimize waste and reduce energy consumption, aligning with the growing emphasis on sustainable practices in chemical manufacturing. Such efforts not only enhance the efficiency of research processes but also contribute to environmental conservation.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate derivatives. By modifying its molecular structure, researchers aim to develop compounds that exhibit improved pharmacokinetic properties or target specific disease mechanisms more effectively. Preliminary studies suggest that derivatives of this compound may have applications in treating inflammatory diseases or neurological disorders. These findings underscore the importance of continued research into this promising chemical entity.

Moreover, Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate has found utility in agrochemical research. Its structural features make it a suitable candidate for developing new pesticides or herbicides with enhanced efficacy and reduced environmental impact. The ability to fine-tune its properties through structural modifications allows scientists to create compounds that are both effective against pests and safe for agricultural use.

In conclusion, Ethyl 2-cyano-3-ethyl-4-mercaptophenylacetate (CAS No. 1807241-05-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers working on pharmaceuticals, materials science, green chemistry, and agrochemicals. As our understanding of its potential continues to grow, so too will its role in advancing scientific knowledge and technological innovation.